Cas no 1355228-99-7 (1-(1-Cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one)

• Product Name: 1-(1-Cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one
• CAS No: 1355228-99-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5694280
• PubChem ID: 56949783
• Update Time: 2025-05-19

1-(1-Cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-1-cyclobutyl-1H-pyrazol-3-yl)ethanone
• SCHEMBL1144903
• 1355228-99-7
• 1-(1-Cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one
• EN300-803836
• PGLJJTKIBMMXPK-UHFFFAOYSA-N
• Ethanone, 1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)-
• 1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1 -one

• Inchi： 1S/C9H12N2O2/c1-6(12)9-8(13)5-11(10-9)7-3-2-4-7/h5,7,13H,2-4H2,1H3
• InChI Key： PGLJJTKIBMMXPK-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=NN(C=1)C1CCC1

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 328.3±22.0 °C(Predicted)
• pka: 9.38±0.19(Predicted)

Additional information on 1-(1-Cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one

Introduction to 1-(1-Cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one (CAS No: 1355228-99-7)

The compound 1-(1-Cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one, identified by the CAS number 1355228997, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often abbreviated as Cyclobutyl Pyrazole One, has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of 1-(1-Cyclobutyl... comprises a cyclobutane ring fused with a pyrazole moiety, which is further substituted with a hydroxyl group and an ethanone functional group. This combination of structural elements contributes to its diverse chemical properties and reactivity. Recent studies have highlighted its role in medicinal chemistry, particularly in the development of new drug candidates.

One of the most notable aspects of this compound is its synthesis, which involves a multi-step process combining organic synthesis techniques such as cyclization and oxidation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of CAS No: 1355228997. These advancements have made it more accessible for further experimentation and application in real-world scenarios.

In terms of pharmacological applications, Pyrazole One has shown potential as a lead compound in the development of anti-inflammatory and antioxidant agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The latest research on this compound has also focused on its interactions with biological systems, including enzyme inhibition assays and cellular uptake studies. These investigations have provided deeper insights into its mechanism of action and bioavailability, paving the way for future clinical trials.

In conclusion, 1-(1-Cyclobutyl... represents a significant advancement in organic chemistry, offering new possibilities for therapeutic interventions. With ongoing research and development efforts, this compound holds the promise of becoming a key player in the pharmaceutical industry.